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Compound Name: Cuprous potassium cyanide

Cat. No.: B1143649 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Potassium dicyanocuprate(I), with the chemical formula KCu(CN)₂, is an inorganic coordination

compound widely recognized for its application in organic synthesis as a cyanating agent.[1] It

serves as a key reagent in reactions such as the Rosenmund-von Braun reaction, which

facilitates the conversion of aryl halides into valuable aryl nitriles.[1] Aryl nitriles are pivotal

intermediates in the synthesis of pharmaceuticals, agrochemicals, and functional materials, as

the cyano group can be readily transformed into other functional groups like carboxylic acids,

amines, and amides.

While historically significant, the use of KCu(CN)₂ and other simple alkali cyanides has been

increasingly superseded by modern, safer cyanating agents due to the extreme toxicity of

cyanide salts.[2][3][4] Contemporary methods often employ palladium or nickel catalysts with

less toxic cyanide sources like potassium hexacyanoferrate(II) (K₄[Fe(CN)₆]) or zinc cyanide

(Zn(CN)₂), which offer milder reaction conditions and improved safety profiles.[2][5][6][7][8]

This document provides a detailed overview of KCu(CN)₂, its properties, a general protocol for

its use in cyanation reactions, and a comparative analysis with modern alternatives to guide

researchers in making informed decisions.
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KCu(CN)₂ is a white, crystalline solid formed by the dissolution of cuprous cyanide (CuCN) in

an aqueous solution of potassium cyanide (KCN).[1] In this complex, a central copper(I) ion is

coordinated by two cyanide ligands, forming the dicyanocuprate(I) anion, [Cu(CN)₂]⁻.[1]

Table 1: Physical and Chemical Properties of KCu(CN)₂

Property Value

Chemical Formula KCu(CN)₂[1][9]

IUPAC Name Potassium dicyanocuprate(I)[1]

Synonyms
Potassium copper(I) cyanide, Potassium

cuprocyanide[1][10]

CAS Number 13682-73-0[1]

Molar Mass 154.68 g/mol [10]

Appearance White crystalline solid[9][10]

Solubility Readily soluble in water[11]

Application in Cyanation of Aryl Halides
(Rosenmund-von Braun Reaction)
The primary application of KCu(CN)₂ is in the nucleophilic substitution of halides (typically

bromides or iodides) on an aromatic ring. This classic transformation requires high

temperatures and is generally performed in a high-boiling polar aprotic solvent like DMF, DMAc,

or NMP.
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Start

1. Assemble dry glassware
under Nitrogen atmosphere.

2. Add Aryl Bromide,
KCN, and CuI.

3. Add anhydrous DMF.

4. Heat to 150°C.
Monitor reaction.

5. Cool to room temp.

Reaction
Complete

6. Quench with FeCl₃ soln.
Extract with Toluene.

7. Filter through Celite®.
Wash organic layers.

8. Dry, concentrate, and
purify (chromatography).

End
(Pure Aryl Nitrile)
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Need to Synthesize
Aryl Nitrile

What is the
Aryl Halide?

Aryl Chloride
(Less Reactive)

Ar-Cl

Aryl Bromide/Iodide
(More Reactive)

Ar-Br/I

Yes

Modern Pd/Ni
methods preferred

Are 'Green Chemistry'
& Safety prioritized?

Yes

No (Classic Method)

No

Use K₄[Fe(CN)₆]
with Pd/Cu catalyst

Use KCu(CN)₂ / CuCN
(High Temp, High Toxicity)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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